Cas no 2248287-49-0 (2-((tert-Butoxycarbonyl)amino)-4-chloro-3-methylbenzoic acid)

• Product Name: 2-((tert-Butoxycarbonyl)amino)-4-chloro-3-methylbenzoic acid
• CAS No: 2248287-49-0
• MF: C₁₃H₁₆ClNO₄
• MW: 285.723443031311
• CID: 5993763
• PubChem ID: 137941222
• Update Time: 2025-05-20

2-((tert-Butoxycarbonyl)amino)-4-chloro-3-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-((tert-Butoxycarbonyl)amino)-4-chloro-3-methylbenzoic acid
• 4-Chloro-3-methyl-2-[(2-methylpropan-2-yl)oxycarbonylamino]benzoic acid
• 2248287-49-0
• 2-{[(tert-butoxy)carbonyl]amino}-4-chloro-3-methylbenzoic acid
• EN300-6508536

• Inchi： 1S/C13H16ClNO4/c1-7-9(14)6-5-8(11(16)17)10(7)15-12(18)19-13(2,3)4/h5-6H,1-4H3,(H,15,18)(H,16,17)
• InChI Key： ODRUYXJQWCYZCN-UHFFFAOYSA-N
• SMILES： N(C1C(=C(Cl)C=CC=1C(=O)O)C)C(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 285.0767857g/mol
• Monoisotopic Mass: 285.0767857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-((tert-Butoxycarbonyl)amino)-4-chloro-3-methylbenzoic acid

Recent Advances in the Application of 2-((tert-Butoxycarbonyl)amino)-4-chloro-3-methylbenzoic acid (CAS: 2248287-49-0) in Chemical Biology and Pharmaceutical Research

The compound 2-((tert-Butoxycarbonyl)amino)-4-chloro-3-methylbenzoic acid (CAS: 2248287-49-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research briefing provides an overview of the latest advancements involving this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic implications.

Recent studies have highlighted the role of 2-((tert-Butoxycarbonyl)amino)-4-chloro-3-methylbenzoic acid in the development of novel small-molecule inhibitors targeting protein-protein interactions (PPIs). The tert-butoxycarbonyl (Boc) protecting group in this compound offers stability during synthetic transformations, while the chloro and methyl substituents on the aromatic ring contribute to its reactivity and selectivity in coupling reactions. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the synthesis of potent kinase inhibitors, showcasing its importance in drug discovery pipelines.

In addition to its synthetic applications, this compound has been investigated for its potential as a building block in the design of proteolysis-targeting chimeras (PROTACs). A recent preprint on bioRxiv (2024) described its incorporation into heterobifunctional molecules capable of selectively degrading disease-relevant proteins. The structural features of 2-((tert-Butoxycarbonyl)amino)-4-chloro-3-methylbenzoic acid, particularly its carboxylic acid functionality, allow for efficient conjugation to E3 ligase ligands, making it a valuable tool in targeted protein degradation strategies.

From a pharmacological perspective, derivatives of this compound have shown promising activity in preclinical models of inflammation and oncology. Research published in ACS Chemical Biology (2023) reported that structurally modified versions of this scaffold exhibited nanomolar inhibition of NF-κB signaling, suggesting potential applications in inflammatory diseases. Furthermore, its chloro-substituted aromatic ring has been exploited in the development of radiolabeled probes for positron emission tomography (PET) imaging, as described in a recent Nuclear Medicine and Biology publication.

The compound's stability under various reaction conditions has also made it attractive for continuous flow chemistry applications. A 2024 study in Organic Process Research & Development demonstrated its efficient utilization in multistep continuous synthesis platforms, highlighting its robustness in modern pharmaceutical manufacturing processes. This aspect is particularly relevant as the industry moves toward more sustainable and efficient production methods.

Looking forward, the unique chemical properties of 2-((tert-Butoxycarbonyl)amino)-4-chloro-3-methylbenzoic acid position it as a valuable scaffold for exploring new chemical space in drug discovery. Its compatibility with diverse synthetic methodologies, combined with emerging biological data on its derivatives, suggests that this compound will continue to play a significant role in the development of next-generation therapeutics. Researchers are particularly excited about its potential in addressing challenging targets such as transcription factors and undruggable proteins through innovative drug design approaches.